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‘ Compound of Interest

Compound Name: Trimesitylphosphine

Cat. No.: B1301856

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Trimesitylphosphine, P(Mes)s, is a tertiary phosphine ligand renowned for its significant steric bulk and strong electron-donating characteristics. The

Introduction to Trimesitylphosphine

Trimesitylphosphine is an organophosphorus compound with the chemical formula Cz7HssP. Structurally, it consists of a central phosphorus atom b

graph Trimesitylphosphine Structure {
layout="neato";
node [shape=circle, style=filled, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=11];

// Node Definitions

P [label="P", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,0!"1;

Cl [label="C", fillcolor="#202124", fontcolor="#FFFFFF", pos="-1.5,0.8!"];

C2 [label="C", fillcolor="#202124", fontcolor="#FFFFFF", pos="1.5,0.8!"1;

C3 [label="C", fillcolor="#202124", fontcolor="#FFFFFF", pos="0,-1.8!"1];

Mesl [label="Mesityl", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124", pos="-2.5,1.6!"1;
Mes2 [label="Mesityl", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124", pos="2.5,1.6!"1;
Mes3 [label="Mesityl", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124", pos="0,-2.8!"];

// Edge Definitions

P -- C1;
P -- C2;
P -- C3;

Cl -- Mesl [style=dashed];
C2 -- Mes2 [style=dashed];
C3 -- Mes3 [style=dashed];
b

Cyclic Voltammetry (CV) Protocol

Materials:
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Trimesitylphosphine

High-purity, dry, non-aqueous solvent (e.g., acetonitrile or dichloromethane)

Supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPFs)

Potentiostat

Three-electrode electrochemical cell:

Working Electrode (e.g., glassy carbon or platinum disk)

Reference Electrode (e.g., Ag/AgCl or Ag/Ag*)

Counter/Auxiliary Electrode (e.g., platinum wire)
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Inert gas (N2 or Ar) for deoxygenation

Procedure:

Electrode Polishing: The working electrode is polished to a mirror finish using alumina slurry on a polishir

Cell Assembly: The electrochemical cell is assembled with the three electrodes.

Solution Preparation: A solution of the analyte (trimesitylphosphine) and the supporting electrolyte is pref

Deoxygenation: The solution is purged with an inert gas for 15-20 minutes to remove dissolved oxygen, which

Data Acquisition: The potentiostat is used to apply a potential sweep. The potential is scanned from an inif

Data Analysis: The voltammogram is analyzed to determine the oxidation and reduction peak potentials, which
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Role in Catalysis: Linking Electronics to Reactivity

The combination of strong electron-donating ability (low TEP) and extreme steric bulk (large cone angle) make

Suzuki-Miyaura Coupling

In the Suzuki-Miyaura reaction, which forms C-C bonds, the catalytic cycle involves oxidative addition, trans

Buchwald-Hartwig Amination

Similarly, in the Buchwald-Hartwig amination for C-N bond formation, the ligand's properties are crucial. The
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Conclusion

Trimesitylphosphine is a powerful ligand in the arsenal of the synthetic chemist. Its well-defined electronic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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